Cas no 2171286-02-3 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-phenylacetic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-phenylacetic acid
• CAS No: 2171286-02-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5999759
• PubChem ID: 165825152
• Update Time: 2025-10-23

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-phenylacetic acid
• EN300-1530746
• 2171286-02-3
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-2-phenylacetic acid

• Inchi： 1S/C28H26N2O5/c1-18(26(31)30-25(27(32)33)19-9-3-2-4-10-19)15-16-29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-15,24-25H,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b18-15+/t25-/m1/s1
• InChI Key： UGZUJJSNNKKSBE-DYHBGCKMSA-N
• SMILES： O(C(NC/C=C(\C)/C(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-phenylacetic acid

Compound CAS No. 2171286-02-3: (2R)-2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylbut-2-enamido]-2-phenylacetic Acid

The compound with CAS No. 2171286-02-3, named (2R)-2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylbut-2-enamido]-2-phenylacetic Acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development and enzyme inhibition studies.

Structural Overview: The molecule consists of several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a phenylacetic acid moiety, and a substituted butenamide group. The stereochemistry at the central carbon atom (C) is specified as (R), which plays a critical role in determining the compound's biological activity and selectivity. The Fmoc group, a well-known protecting group in peptide synthesis, adds stability and facilitates controlled release of the active moiety under specific conditions.

Recent Research Findings: Recent studies have highlighted the potential of this compound as a selective inhibitor of certain enzymes, particularly in the context of cancer therapy. Researchers have demonstrated that the compound exhibits potent inhibitory activity against specific proteases, which are overexpressed in various malignancies. This makes it a promising candidate for the development of targeted anticancer agents.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that includes coupling reactions, stereochemical control, and purification techniques. Recent advancements in asymmetric synthesis have enabled the efficient production of the (R)-enantiomer, ensuring high optical purity and bioavailability. These methods have been optimized to minimize side reactions and improve yield, making large-scale production feasible.

Applications in Biotechnology: Beyond its role as an enzyme inhibitor, this compound has shown potential in peptide-based drug delivery systems. Its Fmoc group can be used as a protective shield during peptide synthesis, ensuring stability during processing. Upon controlled cleavage, the active peptide moiety is released, enabling precise drug delivery to target sites.

Safety and Environmental Considerations: As with all chemical compounds, understanding the safety profile is crucial. Preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses; however, further long-term studies are required to fully assess its safety profile. Additionally, environmental impact assessments are ongoing to ensure sustainable practices during production and disposal.

In conclusion, (2R)-2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylbut-2-enamido]-2-phenylacetic Acid represents a significant advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and biotechnological applications. Continued research will undoubtedly uncover further applications and refine its use in therapeutic contexts.